Cas no 413621-62-2 ((1S)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE)

• Product Name: (1S)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE
• CAS No: 413621-62-2
• MF: C₆H₆F₃NO
• MW: 165.11315202713
• MDL: MFCD07374867
• CID: 3028112
• PubChem ID: 11321154
• Update Time: 2025-11-07

(1S)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE
• (S)2,2,2-TRIFLUORO-1-FURAN-2-YL-ETHYLAMINE
• (S)-2,2,2-trifluoro-1-(furan-2-yl)ethan-1-amine
• (S)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE
• 2-Furanmethanamine, α-(trifluoromethyl)-, (αS)-
• (S)-1-(2-Furyl)-2,2,2-trifluoroethanamine
• (1S)-2,2,2-TRIFLUORO-1-(FURAN-2-YL)ETHANAMINE
• (1S)-2,2,2-trifluoro-1-(furan-2-yl)ethan-1-amine
• SCHEMBL12572721
• (S)-2,2,2-TRIFLUORO-1-(FURAN-2-YL)ETHANAMINE
• MFCD07374867
• CS-0200161
• (S)-2,2,2-TRIFLUORO-1-FURAN-2-YL-ETHYLAMINE
• LCIXZGVVXOBIGC-YFKPBYRVSA-N
• DTXSID50462215
• 413621-62-2

• MDL： MFCD07374867
• Inchi： 1S/C6H6F3NO/c7-6(8,9)5(10)4-2-1-3-11-4/h1-3,5H,10H2
• InChI Key： LCIXZGVVXOBIGC-UHFFFAOYSA-N
• SMILES： C1C=C(C(N)C(F)(F)F)OC=1

Computed Properties

• Exact Mass: 165.04014830g/mol
• Monoisotopic Mass: 165.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-2,2,2-TRIFLUORO-1-(2-FURYL)ETHYLAMINE

Introduction to (1S)-2,2,2-Trifluoro-1-(2-furanyl)ethylamine and Its Significance in Modern Chemical Biology

The compound with the CAS number 413621-62-2 is a fascinating molecule known as (1S)-2,2,2-trifluoro-1-(2-furanyl)ethylamine. This chiral amine derivative has garnered significant attention in the field of chemical biology due to its unique structural features and potential applications in pharmaceutical research and development. The presence of a trifluoromethyl group and a furanyl moiety introduces distinct electronic and steric properties, making this compound a valuable building block for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities. The trifluoromethyl group, in particular, is renowned for its ability to increase lipophilicity and binding interactions with biological targets. The (1S)-configuration of this amine further adds to its appeal, as enantiopure compounds often exhibit more predictable and potent biological activities. This compound’s potential lies in its versatility as a precursor for drug candidates targeting various therapeutic areas.

One of the most compelling aspects of (1S)-2,2,2-trifluoro-1-(2-furanyl)ethylamine is its role in the synthesis of bioactive molecules. The furanyl ring provides aromaticity and can participate in π-stacking interactions, which are crucial for molecular recognition processes. Additionally, the primary amine functionality allows for further derivatization through reactions such as acylation, alkylation, and coupling with other heterocycles. These properties make it an excellent candidate for designing novel ligands and probes for biochemical assays.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry. For instance, fluorinated amine derivatives have been explored as intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The electron-withdrawing nature of the trifluoromethyl group can modulate the reactivity of the amine, enabling precise control over functionalization. This level of tunability is essential for optimizing drug-like properties such as solubility, permeability, and pharmacokinetics.

The furanyl substituent in (1S)-2,2,2-trifluoro-1-(2-furanyl)ethylamine also contributes to its potential biological activity. Furans are known to exhibit a wide range of biological effects, including antimicrobial and anti-inflammatory properties. By incorporating this moiety into a drug candidate, researchers can leverage these known bioactivities while exploring new therapeutic avenues. The combination of the trifluoromethyl group and furanyl ring creates a molecule with multiple interaction points with biological targets, enhancing its pharmacological profile.

In terms of synthetic methodologies, this compound serves as a versatile intermediate that can be incorporated into more complex structures through various chemical transformations. For example, it can be used to synthesize tetrahydrofuranyl amides or esters by reacting with carboxylic acids or acid chlorides. These derivatives can then be further modified to produce novel drug candidates with tailored properties. The stereochemical integrity of the (1S)-configuration ensures that subsequent reactions maintain enantiopurity, which is crucial for pharmaceutical applications where chirality significantly impacts biological activity.

The growing interest in fluorinated compounds has also spurred advancements in synthetic techniques for introducing fluorine atoms efficiently. Techniques such as nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling reactions have made it possible to incorporate fluorine atoms at specific positions within molecules with high precision. This capability is particularly valuable for synthesizing analogs of (1S)-2,2,2-trifluoro-1-(2-furanyl)ethylamine, allowing researchers to fine-tune its pharmacological properties.

From a computational chemistry perspective, understanding the electronic structure of this compound is essential for predicting its behavior in biological systems. Density functional theory (DFT) calculations have shown that the trifluoromethyl group significantly affects the electron density around the nitrogen atom, influencing its nucleophilicity. This knowledge can guide experimental design by predicting which reactions will proceed most efficiently under given conditions. Additionally, molecular dynamics simulations can provide insights into how this compound interacts with biological targets at an atomic level.

The role of (1S)-2,2,2-trifluoro-1-(2-furanyl)ethylamine in drug discovery extends beyond mere intermediation; it also serves as a scaffold for developing new molecular entities (molecules). By systematically varying substituents on this core structure, researchers can generate libraries of compounds with diverse properties for high-throughput screening (HTS). HTS campaigns have been instrumental in identifying lead compounds for further optimization.

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